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Compound of Interest

Compound Name: Tixadil

Cat. No.: B1619522 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tixadil is a novel, potent, and highly selective small molecule inhibitor of the TAM (TYRO3,

AXL, MERTK) family of receptor tyrosine kinases. Aberrant signaling through the AXL and

TYRO3 receptors is implicated in various oncogenic processes, including cell survival,

proliferation, and metastasis. Tixadil exerts its effect by binding to the ATP-binding pocket of

the AXL and TYRO3 kinase domains, preventing downstream signal transduction. This

application note provides a comprehensive guide to using Tixadil as a tool for studying gene

expression changes mediated by the AXL/TYRO3 signaling pathway.

Mechanism of Action

The AXL/TYRO3 signaling cascade is initiated by the binding of their ligand, Gas6. This leads

to receptor dimerization, autophosphorylation, and the activation of multiple downstream

pathways, including the PI3K/AKT and MAPK/ERK pathways. These pathways converge on

transcription factors such as NF-κB and AP-1, which in turn regulate the expression of genes

critical for cell cycle progression and invasion (e.g., CCND1, MMP9). Tixadil-mediated

inhibition of AXL/TYRO3 blocks these downstream events, leading to a dose-dependent

reduction in the expression of these target genes.
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Target Validation: Investigate the role of AXL/TYRO3 signaling in regulating the expression of

specific genes of interest.

Dose-Response Studies: Determine the effective concentration of Tixadil required to

modulate the expression of downstream target genes.

Biomarker Discovery: Utilize genome-wide expression profiling (e.g., RNA-Seq) to identify

novel biomarkers that correlate with Tixadil sensitivity or resistance.

Pathway Analysis: Elucidate the specific downstream transcriptional programs controlled by

the AXL/TYRO3 signaling axis.

Quantitative Data Summary
The following tables summarize the effect of Tixadil on the expression of key AXL/TYRO3

target genes in a human lung adenocarcinoma cell line (A549).

Table 1: Tixadil Dose-Dependent Inhibition of Target Gene Expression

Tixadil Conc. (nM)
CCND1 mRNA Fold
Change (vs.
Vehicle)

MMP9 mRNA Fold
Change (vs.
Vehicle)

VEGFA mRNA Fold
Change (vs.
Vehicle)

0 (Vehicle) 1.00 1.00 1.00

10 0.82 0.75 0.88

50 0.45 0.38 0.51

100 0.21 0.15 0.24

250 0.09 0.06 0.11

Data represents the mean of three biological replicates as determined by qRT-PCR after 24

hours of treatment.

Table 2: IC50 Values for Tixadil on Target Gene Expression
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Target Gene IC50 (nM)

CCND1 62.5

MMP9 48.1

VEGFA 71.3

IC50 values were calculated from the dose-response data in Table 1.

Experimental Protocols
Protocol 1: Cell Culture and Tixadil Treatment
This protocol describes the treatment of adherent cancer cells with Tixadil for subsequent

gene expression analysis.

Materials:

Cancer cell line of interest (e.g., A549)

Complete growth medium (e.g., RPMI-1640 + 10% FBS)

Tixadil stock solution (10 mM in DMSO)

Vehicle control (DMSO)

6-well tissue culture plates

Phosphate-Buffered Saline (PBS)

Procedure:

Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of

harvest. Incubate overnight at 37°C, 5% CO2.

Prepare serial dilutions of Tixadil in complete growth medium to achieve the desired final

concentrations (e.g., 10, 50, 100, 250 nM). Prepare a vehicle control with the same final

concentration of DMSO.
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Aspirate the old medium from the cells and wash once with sterile PBS.

Add 2 mL of the medium containing the appropriate Tixadil concentration or vehicle to each

well.

Incubate the plates for the desired time period (e.g., 24 hours) at 37°C, 5% CO2.

After incubation, proceed immediately to RNA extraction.

Protocol 2: RNA Extraction and qRT-PCR Analysis
This protocol outlines the steps for quantifying changes in target gene expression following

Tixadil treatment. A typical workflow involves RNA isolation, reverse transcription, and

quantitative PCR (qPCR).[1]

Materials:

Trizol reagent or a commercial RNA extraction kit

Chloroform, Isopropanol, 75% Ethanol

Nuclease-free water

Reverse transcription kit (e.g., SuperScript IV)

SYBR Green qPCR Master Mix[1]

Gene-specific primers for target genes (e.g., CCND1, MMP9) and a reference gene (e.g.,

GAPDH)

qPCR instrument

Procedure:

RNA Extraction:

Aspirate the medium from the Tixadil-treated cells.

Add 1 mL of Trizol reagent to each well and lyse the cells by pipetting.
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Transfer the lysate to a microfuge tube and proceed with RNA extraction according to the

manufacturer's protocol (e.g., Trizol or kit-based method).

Resuspend the final RNA pellet in nuclease-free water.

Quantify RNA concentration and assess purity (A260/A280 ratio).

cDNA Synthesis:

Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit according to the

manufacturer's instructions.

Quantitative PCR (qPCR):

Prepare the qPCR reaction mix in triplicate for each sample and primer set. A typical 20 µL

reaction includes: 10 µL SYBR Green Master Mix, 1 µL forward primer (10 µM), 1 µL

reverse primer (10 µM), 2 µL diluted cDNA, and 6 µL nuclease-free water.

Set up the qPCR plate and run the experiment on a real-time PCR instrument using a

standard two-step cycling protocol (e.g., 95°C for 10 min, followed by 40 cycles of 95°C for

15s and 60°C for 60s).[2]

Analyze the data using the ΔΔCt method to determine the fold change in gene expression

relative to the vehicle-treated control, normalized to the reference gene.

Visualizations
Caption: Tixadil inhibits the AXL/TYRO3 signaling pathway.

Caption: Workflow for analyzing gene expression after Tixadil treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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